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Compound of Interest

Compound Name:
1,3,5-Trichloro-2,4,6-

triiodobenzene

Cat. No.: B1312816 Get Quote

CAS Number: 151721-79-8

This technical guide provides a comprehensive overview of 1,3,5-Trichloro-2,4,6-
triiodobenzene, a halogenated aromatic compound of significant interest to researchers,

scientists, and professionals in drug development. This document details its chemical and

physical properties, experimental protocols for its synthesis, and its primary applications, with a

focus on its role as a key intermediate in the development of pharmaceuticals, particularly high-

density contrast agents for medical imaging.

Chemical and Physical Properties
1,3,5-Trichloro-2,4,6-triiodobenzene is a white to light yellow crystalline powder. Its highly

substituted benzene ring with both chlorine and iodine atoms imparts a high molecular weight

and density, making it a valuable building block in the synthesis of radiopaque compounds.[1]

Table 1: Physicochemical Properties of 1,3,5-Trichloro-2,4,6-triiodobenzene
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Property Value Reference

CAS Number 151721-79-8 [2]

Molecular Formula C₆Cl₃I₃ [1]

Molecular Weight 559.14 g/mol [1]

Appearance
White to light yellow

powder/crystal

Melting Point 276 °C [3]

Boiling Point (Predicted) 470.1 ± 40.0 °C [3]

Density (Predicted) 2.919 ± 0.06 g/cm³ [3]

Storage Temperature 2-8°C, protected from light [3]

Spectroscopic Data
The mass spectrum of 1,3,5-Trichloro-2,4,6-triiodobenzene shows a molecular ion peak (M+)

at m/z = 558, confirming its molecular weight.[3] While specific NMR and a full IR spectrum for

this compound are not readily available in public databases, data for the closely related

precursor, 1,3,5-trichlorobenzene, is well-documented and can be used as a reference for

spectral interpretation.

Experimental Protocols
Synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene
A detailed protocol for the synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene involves the

direct iodination of 1,3,5-trichlorobenzene.

Experimental Workflow: Synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene

1,3,5-Trichlorobenzene
Iodine

98% Sulfuric Acid

Reaction Mixture
(100 mL three-necked flask)

Heat and Reflux
140 °C for 72 hours Work-up Wash with aq. NaHSO₃ Wash with sat. aq. NaHCO₃ Wash with deionized water Drying Purification Recrystallization from THF Colorless needle-like crystals

(93% yield)
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Caption: Workflow for the synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene.

Detailed Methodology:[3]

Reaction Setup: In a 100 mL three-necked flask, combine 1,3,5-trichlorobenzene (5.0 g, 27.6

mmol), iodine (40.3 g, 31.8 mmol), and 98% concentrated sulfuric acid (75 mL).

Reaction Conditions: Heat the mixture to 140 °C and maintain at reflux for 72 hours.

Work-up: After the reaction is complete, cool the mixture and sequentially wash with aqueous

sodium bisulfite, saturated aqueous sodium bicarbonate, and deionized water.

Drying: Dry the resulting crude product.

Purification: Dissolve the crude product in tetrahydrofuran (THF) and purify by

recrystallization.

Product: The final product is obtained as colorless needle-like crystals with a yield of 93%

(14.3 g).

Applications in Drug Development and Research
The primary application of 1,3,5-Trichloro-2,4,6-triiodobenzene is as a pivotal intermediate in

the synthesis of complex organic molecules.[4] Its high iodine content makes it particularly

valuable in the development of X-ray contrast agents.[1]

Intermediate for X-ray Contrast Agents
The high radiopacity imparted by the three iodine atoms makes this molecule an excellent

scaffold for creating new contrast media for medical imaging techniques like computed

tomography (CT). A series of novel radiopaque oils, the 1,3,5-trialkyl-2,4,6-triiodobenzenes,

have been developed from the related precursor 1,3,5-trichlorobenzene, demonstrating the

utility of this chemical class in gastrointestinal imaging.[5] While a specific protocol starting from

1,3,5-Trichloro-2,4,6-triiodobenzene is not detailed in the available literature, a general

synthetic pathway can be inferred.
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Logical Relationship: Application as a Contrast Agent Intermediate

1,3,5-Trichloro-2,4,6-triiodobenzene

Functionalization Reaction
(e.g., Suzuki or Sonogashira coupling)

Derivatized Triiodobenzene Core

Introduction of Solubilizing Groups
(e.g., polyhydroxylated side chains)

Non-ionic, Water-Soluble
X-ray Contrast Agent

Enhanced Medical Imaging (CT)

Click to download full resolution via product page

Caption: Logical workflow for the use of 1,3,5-Trichloro-2,4,6-triiodobenzene in contrast

agent synthesis.

Other Potential Applications
The unique electronic and steric properties of this molecule, arising from the alternating

chlorine and iodine substituents, make it a subject of academic interest for studying halogen

bonding and supramolecular assembly.[1] It is also being investigated for potential use in the

development of antimicrobial coatings due to the controlled release of halogens.[1]
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Safety and Handling
As a halogenated aromatic compound, 1,3,5-Trichloro-2,4,6-triiodobenzene should be

handled with appropriate personal protective equipment in a well-ventilated area. It is

recommended to store the compound at 2-8°C and protected from light to ensure its stability.[3]

This technical guide serves as a foundational resource for professionals working with 1,3,5-
Trichloro-2,4,6-triiodobenzene. The provided data and protocols are intended to facilitate

further research and development in the fields of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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